

Delanzomib clinical trial phase I II results

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Delanzomib

CAS No.: 847499-27-8


Cat. No.: S549048

Get Quote

Frequently Asked Questions for Researchers

Q: What is the mechanism of action of delanzomib? A: **Delanzomib** is a reversible, boronic acid-based inhibitor that primarily targets the chymotrypsin-like ($\beta 5$) activity of the proteasome, with marginal inhibition of the caspase-like ($\beta 1$) activity [1] [2]. This inhibition blocks the ubiquitin-proteasome pathway, leading to the accumulation of polyubiquitinated proteins and disruption of critical cellular processes such as NF- κ B signaling, ultimately inducing apoptosis in cancer cells [3] [2].

Q: Despite the clinical trial outcome, what is the ongoing research interest in delanzomib? A: Preclinical studies indicate that **delanzomib** shows synergistic effects when combined with other chemotherapeutic agents. This has sparked interest in its potential application beyond multiple myeloma, including for solid tumors [3] [4] [5]. The diagram below illustrates the synergistic mechanism between **delanzomib** and chemotherapeutics like doxorubicin.



[Click to download full resolution via product page](#)

Q: What are the documented synergistic combinations of delanzomib in preclinical models? A: The table below lists chemotherapeutic agents that have shown synergistic effects with **delanzomib** in various cancer cell studies.

Combination Agent	Cancer Model Studied	Reported Synergistic Effect
Doxorubicin	Breast Cancer [3], Cervical Cancer [4]	Enhanced apoptosis via p53 pathway stabilization and increased p38/JNK phosphorylation [3].
Cisplatin	Medulloblastoma [5]	Exhibited synergistic apoptotic effect in MB patient-derived cells and cell lines [5].
Melphalan	Multiple Myeloma (preclinical) [1]	Synergistically increased inhibition of MM cell viability, including in melphalan-resistant models [1].
Bortezomib	Multiple Myeloma (preclinical) [1]	Combination delayed progression of bortezomib-resistant tumors in a xenograft model [1].

Experimental Protocols from Preclinical Studies

The following methodologies are compiled from published preclinical research on **delanzomib**.

1. Cell Viability and Combination Index (CI) Assay This protocol is used to determine the half-maximal inhibitory concentration (IC₅₀) of **delanzomib** and its synergistic potential with other drugs [3] [6].

- **Procedure:**
 - **Cell Plating:** Seed cells in 96-well plates at a density of 5×10^3 cells/well and incubate for 24 hours.
 - **Drug Treatment:** Treat cells with a range of concentrations of **delanzomib**, the companion drug (e.g., doxorubicin), or a combination of both for 72 hours.
 - **Viability Measurement:** Add a cell viability reagent like WST-8 (CCK-8). After incubation, measure the absorbance at 450 nm.
 - **Data Analysis:** Generate dose-response curves to determine IC₅₀ values. Use software like CompuSyn to calculate the Combination Index (CI), where **CI < 1 indicates synergy**, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism [3] [6].

2. Immunoblotting to Analyze Apoptotic Pathways This method confirms the mechanistic effects of **delanzomib** on key signaling pathways [3] [4].

- **Procedure:**
 - **Cell Lysis:** After treatment, lyse cells in a suitable RIPA buffer containing protease and phosphatase inhibitors.
 - **Protein Separation and Transfer:** Separate equal amounts of protein by SDS-PAGE and electrotransfer to a PVDF membrane.
 - **Antibody Incubation:** Block the membrane and incubate with primary antibodies against targets of interest, such as:
 - **Apoptosis markers:** Cleaved PARP, Cleaved Caspase-3 [3].
 - **p53 pathway:** p53, p21, p27, NOXA, PUMA [3].
 - **MAPK pathway:** phospho-p38, total p38, phospho-JNK, total JNK [3] [4].
 - **Loading control:** α -Tubulin.
 - **Detection:** Incubate with an HRP-conjugated secondary antibody and visualize using enhanced chemiluminescence (ECL) [3] [4].

3. In Vivo Xenograft Model for Efficacy This protocol evaluates the anti-tumor efficacy of **delanzomib** in vivo [2].

- **Procedure:**

- **Model Establishment:** Inoculate immunodeficient mice (e.g., SCID mice) subcutaneously with human cancer cells (e.g., RPMI 8226 multiple myeloma cells).
- **Dosing:** Once tumors are established, administer **delanzomib**. In published studies, a dose of 1.5 to 4 mg/kg, twice weekly for 4 weeks, has been used via intravenous injection [2]. Oral administration has also been shown to be effective [2].
- **Monitoring:** Measure tumor volumes and animal body weights regularly to assess efficacy and toxicity. Proteasome inhibition in tumor and normal tissues can be measured ex vivo from harvested samples [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Delanzomib - an overview [sciencedirect.com]
2. Delanzomib | Proteasome inhibitor | Mechanism [selleckchem.com]
3. Delanzomib, a novel proteasome inhibitor, sensitizes breast ... [pubmed.ncbi.nlm.nih.gov]
4. Novel proteasome inhibitor delanzomib sensitizes cervical ... [oncotarget.com]
5. The Proteasome Inhibitor CEP-18770 Induces Cell Death ... [mdpi.com]
6. Delanzomib, a novel proteasome inhibitor, sensitizes ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Delanzomib clinical trial phase I II results]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b549048#delanzomib-clinical-trial-phase-i-ii-results>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com